Cas no 89744-45-6 (Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-)

• Product Name: Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-
• CAS No: 89744-45-6
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 590504
• PubChem ID: 13230152
• Update Time: 2025-04-19

Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-
• N-benzyl-2-nitro-4,5-di(propan-2-yloxy)aniline
• N-Benzyl-2-nitro-4,5-bis[(propan-2-yl)oxy]aniline
• 89744-45-6
• DTXSID60530393

• Inchi： 1S/C19H24N2O4/c1-13(2)24-18-10-16(20-12-15-8-6-5-7-9-15)17(21(22)23)11-19(18)25-14(3)4/h5-11,13-14,20H,12H2,1-4H3
• InChI Key： YSERUTDQYYYYAC-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=C(C(=CC=1OC(C)C)[N+](=O)[O-])NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 344.17360725g/mol
• Monoisotopic Mass: 344.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 76.3Ų